
An In-depth Technical Guide to Ethanol-1-¹³C:
Principles and Applications

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Ethanol-1-13C

CAS No.: 14742-23-5

Cat. No.: B083651 Get Quote

Introduction: The Significance of Isotopic Labeling
with Ethanol-1-¹³C
In the landscape of modern biomedical research and drug development, the ability to trace the

metabolic fate of molecules is paramount. Ethanol-1-¹³C is a powerful tool in this endeavor. It is

a stable, non-radioactive isotopologue of ethanol (CH₃CH₂OH) where the carbon atom at the

C1 position (the methylene carbon, -CH₂OH) is replaced with a heavy isotope of carbon, ¹³C.

This subtle yet critical modification allows researchers to "follow the carbon" as it is processed

through complex biological pathways, without altering the fundamental chemical behavior of

the parent molecule.

The choice of ¹³C is deliberate. Its nucleus possesses a nuclear spin (I = ½), making it

detectable by Nuclear Magnetic Resonance (NMR) spectroscopy. Unlike radioactive isotopes

like ¹⁴C, ¹³C is stable, posing no radiological hazards and allowing for its safe use in a wider

range of studies, including in vivo human research. This guide provides a comprehensive

overview of Ethanol-1-¹³C, from its fundamental properties to its application in cutting-edge

research methodologies.

Physicochemical Properties: A Comparative
Analysis
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The isotopic substitution in Ethanol-1-¹³C results in a marginal increase in its molecular weight

compared to its unlabeled counterpart. However, its bulk physicochemical properties, such as

boiling point, melting point, and density, remain nearly identical. This similarity is crucial, as it

ensures that the labeled molecule behaves as a true tracer, following the same metabolic and

transport pathways as endogenous or unlabeled ethanol.

Table 1: Comparison of Physicochemical Properties

Property Ethanol (¹²C₂H₆O)
Ethanol-1-¹³C
(CH₃¹³CH₂OH)

Molecular Formula C₂H₆O CH₃¹³CH₂OH

Molecular Weight ~46.07 g/mol ~47.06 g/mol [1]

Boiling Point 78 °C 78 °C

Melting Point -114 °C -114 °C

Density ~0.789 g/mL at 25°C ~0.806 g/mL at 25°C

Flash Point 13 °C[2][3] 13 °C

Isotopic Purity N/A Typically ≥99 atom % ¹³C

Causality Insight: The minute differences in mass do not significantly impact intermolecular

forces (like hydrogen bonding), which are the primary determinants of properties like boiling

and melting points. Therefore, for all practical biological purposes, the labeled and unlabeled

molecules are interchangeable.

Core Applications in Research & Development
The utility of Ethanol-1-¹³C is centered on its function as a metabolic tracer, primarily

interrogated through Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Metabolic Pathway & Flux Analysis
A primary application is to elucidate the metabolic fate of ethanol. In the liver, ethanol is

predominantly metabolized via two key enzymatic steps.[4][5][6]
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Oxidation to Acetaldehyde: Catalyzed by Alcohol Dehydrogenase (ADH).

Oxidation to Acetate: Catalyzed by Aldehyde Dehydrogenase (ALDH).

When Ethanol-1-¹³C is administered, the ¹³C label is retained through these steps, producing

[1-¹³C]acetate. This labeled acetate can then enter central carbon metabolism via its

conversion to Acetyl-CoA.[7] Researchers can then trace the incorporation of the ¹³C label into

a multitude of downstream metabolites, such as amino acids (e.g., glutamate, glutamine) and

fatty acids.[8][9] This provides a dynamic view of metabolic fluxes and pathway activities under

various physiological or pathological conditions.

Expertise Insight: The direct metabolism of ethanol in the brain is minimal.[8][9] Instead, the

liver-produced [1-¹³C]acetate crosses the blood-brain barrier. Therefore, administering Ethanol-

1-¹³C is an effective method for studying brain energy metabolism and glutamatergic

neurotransmission, as the labeled acetate enters the brain's TCA cycle.[8][9]
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Caption: Metabolic fate of Ethanol-1-¹³C from the liver to the brain.
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¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR is a powerful analytical technique that provides information about the carbon skeleton

of a molecule. In natural abundance, only ~1.1% of carbon is ¹³C, making the signal weak. By

using highly enriched Ethanol-1-¹³C, the signal from the labeled carbon becomes exceptionally

strong and easy to detect.

The ¹³C NMR spectrum of unlabeled ethanol shows two distinct peaks: one for the methyl

carbon (-CH₃) at approximately 18 ppm and another for the methylene carbon (-CH₂OH) at

around 58 ppm.[10][11] When using Ethanol-1-¹³C, the peak at ~58 ppm will be selectively and

massively enhanced, confirming the position of the label and allowing for high-sensitivity

detection in complex biological samples. This is particularly useful in hyperpolarization studies,

a technique that can boost the NMR signal by several orders of magnitude, enabling real-time

metabolic imaging in vivo.[1][12]

Experimental Protocols & Methodologies
Protocol: In Vivo Metabolic Tracing in a Rodent Model
This protocol outlines a general workflow for tracing the metabolism of Ethanol-1-¹³C in a rat

model to study brain metabolism.

Self-Validation & Controls: It is critical to run parallel experiments with unlabeled ethanol to

establish baseline metabolite levels. Isotopic enrichment of the Ethanol-1-¹³C stock must be

verified via NMR or MS prior to use.

Methodology:

Animal Preparation: Acclimate male Sprague-Dawley rats (250-300g) for at least one week

with ad libitum access to food and water. Fast animals for 4-6 hours prior to the experiment

to ensure consistent baseline metabolism.

Tracer Preparation: Prepare a sterile 20% (v/v) solution of Ethanol-1-¹³C (≥99% enrichment)

in saline. The final dose is typically 1-2 g/kg body weight.

Administration: Administer the tracer solution via oral gavage or intraperitoneal (IP) injection.

Oral gavage more closely mimics natural consumption.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://docbrown.info/page06/spectra/ethanol-nmr13c.htm
https://www.chemguide.co.uk/analysis/nmr/interpretc13.html
https://isotope.com/mri-mrs-products/ethanol-1-13c-clm-344-05
https://pmc.ncbi.nlm.nih.gov/articles/PMC3366020/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time-Course Sampling: At designated time points (e.g., 15, 30, 60, 120 minutes) post-

administration, anesthetize the animals and collect blood samples via cardiac puncture.

Tissue Harvesting: Immediately following blood collection, perform cervical dislocation and

rapidly dissect the brain and liver. Flash-freeze tissues in liquid nitrogen to quench all

metabolic activity. Store samples at -80°C until analysis.

Metabolite Extraction:

Homogenize the frozen tissue (~50 mg) in a cold (-20°C) extraction solvent (e.g., 80:20

methanol:water).

Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 10 minutes to pellet protein and cell

debris.

Collect the supernatant containing the polar metabolites.

Analysis: Analyze the extracted metabolites using Liquid Chromatography-Mass

Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and

quantify the fractional enrichment of ¹³C in downstream metabolites like glutamate,

aspartate, and lactate.
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Caption: Experimental workflow for an in vivo metabolic tracing study.
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Safety and Handling
While ¹³C is a stable isotope, Ethanol-1-¹³C retains all the chemical hazards of unlabeled

ethanol. It is a highly flammable liquid and vapor.[2][13][14]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.[13][15]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors.[13][15]

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area designated for

flammable liquids, away from heat, sparks, and open flames.[13]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

flammable chemical waste.[13]

Conclusion
Ethanol-1-¹³C is an indispensable tool for researchers in metabolism, neuroscience, and drug

development. Its ability to act as a biologically identical tracer, combined with the safety and

analytical power of stable isotope detection methods, provides unparalleled insights into the

dynamic flow of carbon through complex biological systems. By understanding its properties

and applying rigorous experimental design, scientists can leverage Ethanol-1-¹³C to unravel the

intricate connections between ethanol metabolism and cellular function, paving the way for new

diagnostic and therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3366020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3366020/
https://pdf.benchchem.com/1507/safety_and_handling_of_isotopically_labeled_ethanol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanol-1-13C
https://biomedical-sciences.uq.edu.au/files/21900/SOP-Ethanol-usage.doc
https://www.benchchem.com/product/b083651#what-is-ethanol-1-13c-and-its-chemical-properties
https://www.benchchem.com/product/b083651#what-is-ethanol-1-13c-and-its-chemical-properties
https://www.benchchem.com/product/b083651#what-is-ethanol-1-13c-and-its-chemical-properties
https://www.benchchem.com/product/b083651#what-is-ethanol-1-13c-and-its-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

